N-(acenaphtho[1,2-d]thiazol-8-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-acenaphthyleno[1,2-d][1,3]thiazol-8-yl-1,4-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H14N4OS/c1-10-9-23(2)22-15(10)18(24)21-19-20-16-12-7-3-5-11-6-4-8-13(14(11)12)17(16)25-19/h3-9H,1-2H3,(H,20,21,24)
• InChI Key: JEWHOHGXSXVRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1C(=O)NC2=NC3=C(S2)C4=CC=CC5=C4C3=CC=C5)C
• Molecular Formula: C19H14N4OS
• Molecular Weight: 346.4 g/mol

Description

The compound “N-(acenaphtho[1,2-d]thiazol-8-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups, including a thiazole ring and a pyrazole ring. Thiazoles are a class of organic compounds that have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The specific physical and chemical properties of “this compound” would depend on the specific structure of the compound.

Scientific Research Applications

Supramolecular Chemistry and Self-Assembly

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Functional Organic Dyes and Coordination Compounds

• By fusing a reactive heterocyclic ring with a larger aromatic framework, researchers can obtain tunable motifs that combine into larger chromophores. .

Precursors for N-Heterocyclic Ligands

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Biological Activities

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Materials Science and Frameworks

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Multicomponent Synthesis

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Future Directions

Thiazole derivatives are a promising area of research due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives with improved properties and lesser side effects.